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Compound of Interest

Compound Name: 2-Methylbutyl nonanoate

CAS No.: 69205-08-9

Cat. No.: B13786717

Get Quote

Abstract & Strategic Overview
2-Methylbutyl nonanoate is a fatty ester characterized by a distinct fruity, waxy, and winey

odor profile. While ubiquitous in trace amounts within fermentation metabolomes (e.g.,

Saccharomyces byproducts) and specific botanical matrices (e.g., Abelmoschus esculentus,

Cucumis melo), its isolation is complicated by its high lipophilicity (LogP ~5.3) and structural

similarity to isomeric esters (e.g., 3-methylbutyl nonanoate).

This protocol details a Supercritical Fluid Extraction (SFE) workflow, prioritized for its selectivity

towards lipophilic volatiles and "Green Chemistry" compliance. We also provide a secondary

Biocatalytic Enrichment Protocol, acknowledging that direct extraction often yields insufficient

quantities for industrial scaling, necessitating enzymatic intensification.

Chemical Identity & Properties
Understanding the physicochemical behavior of the target is the prerequisite for extraction

design.
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Property Value Implication for Extraction

Molecular Formula C₁₄H₂₈O₂ Mid-weight volatile ester.

Molecular Weight 228.37 g/mol

Requires vacuum for

distillation to prevent thermal

degradation.

LogP (Octanol/Water) ~5.3 (Predicted)

Highly Lipophilic. Insoluble in

water; highly soluble in non-

polar solvents (Hexane,

scCO₂).

Boiling Point ~250°C (est. at 760 mmHg)

High boiling point requires

reduced pressure (0.1–1.0

mbar) for purification.

Flash Point ~111°C
Combustible; requires

standard lab safety protocols.

Source Selection
The choice of matrix dictates the extraction efficiency.

Botanical Sources:Abelmoschus esculentus (Okra) seed oil and Cucumis melo (Melon) pulp

contain trace levels.

Fermentation Sources (Recommended): High-gravity fermentation broths utilizing

Saccharomyces cerevisiae with branched-chain amino acid precursors (Isoleucine) yield

higher titers of 2-methylbutyl esters.

Protocol A: Supercritical Fluid Extraction (SFE)
Recommended for high-purity isolation from solid matrices (e.g., freeze-dried fruit pulp or seed

meal).

Rationale
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Traditional solvent extraction (Hexane/DCM) co-extracts excessive waxes and pigments. SFE

using CO₂ allows for density-tuning, selectively solubilizing the target ester while leaving

heavier waxes behind.

Equipment Requirements
SFE Unit: Waters SFE Bio-Botanical System (or equivalent) with fractionation separators.

Co-solvent Pump: For Ethanol modifier (optional).

Feed Material: Dried, ground matrix (<5% moisture).

Step-by-Step Workflow
Step 1: Matrix Preparation

Lyophilization: Freeze-dry the fruit pulp or fermentation biomass to <5% moisture. Water

competes with the target ester for solvation in CO₂.

Milling: Grind to a particle size of 0.5–1.0 mm to maximize surface area without causing

channeling.

Step 2: Extraction Parameters (Optimization)

Pressure: Set extraction vessel to 150 bar. (Targeting volatile esters/lipids).

Temperature: Maintain 40°C. (Low temp preserves volatile integrity).

Flow Rate: 15–20 g/min CO₂.

Duration: 120 minutes dynamic extraction.

Step 3: Fractionation (The Critical Step)

Separator 1: 90 bar / 50°C. (Drops out heavy waxes/cuticular lipids).

Separator 2: 40 bar / 25°C. (Target Deposition). 2-Methylbutyl nonanoate precipitates here.

Vent: Volatile loss is minimal due to the high boiling point of the target.
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Step 4: Post-Processing

Collect the oily residue from Separator 2.

Dissolve in minimal Pentane and dry over Anhydrous Na₂SO₄.

Concentrate under Nitrogen stream.

Protocol B: Biocatalytic "Natural" Synthesis
Industry Standard for High-Yield "Natural" Labeling. When direct extraction is yield-prohibitive,

this protocol uses natural precursors and enzymes to synthesize the target ex vivo, maintaining

"Natural" regulatory status (EU/US).

Mechanism
Reaction: Natural Nonanoic Acid + Natural 2-Methylbutanol

2-Methylbutyl nonanoate + H₂O

Workflow
Substrates: Mix equimolar amounts of Natural Nonanoic Acid (ex. Pelargonium) and Natural

2-Methylbutanol (ex. Fusel oil fractionation).

Catalyst: Add immobilized Candida antarctica Lipase B (CALB) at 1% w/w.

Conditions: Incubate at 50°C under mild vacuum (100 mbar) to remove water byproduct and

drive equilibrium to completion.

Purification: Filter off enzyme (reusable). Distill the supernatant to remove unreacted alcohol.

Visualization of Workflows
Diagram 1: SFE Extraction Logic
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Caption: Selective fractionation using Supercritical CO2 ensures separation of the target ester

from heavy plant waxes.

Diagram 2: Biogenesis & Identification Logic
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Caption: The Ehrlich pathway converts Isoleucine to 2-Methylbutanol, which couples with

Nonanyl-CoA to form the target.

Analytical Validation (GC-MS)
Critical QC Check: You must distinguish the target from its isomer, 3-methylbutyl nonanoate

(Isoamyl nonanoate).

Column: DB-Wax or HP-5MS (Polarity separation is key).
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Retention Index (RI):

2-Methylbutyl nonanoate:[1][2][3][4][5][6] RI ~1580 (on Wax).

3-Methylbutyl nonanoate: RI ~1575 (on Wax).

Note: The 2-methyl isomer typically elutes slightly after the 3-methyl isomer on non-polar

columns, but before on polar columns depending on specific interactions. Standard

addition is required for confirmation.

Mass Spec Fragments: Look for m/z 70 (characteristic of 2-methylbutyl group

rearrangement) vs m/z 55 or 43 dominance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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